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Compound of Interest

Compound Name:

2-[(2-

Methoxyphenyl)methoxy]ethan-1-

amine

Cat. No.: B13291163

Get Quote

CAS Number: 1423027-97-7 (Hydrochloride Salt)[1][2][3][4]

Executive Summary & Chemical Identity[5][6]
2-[(2-Methoxyphenyl)methoxy]ethan-1-amine is a primary amine building block

characterized by a benzyloxy ether linkage connecting an ethylamine chain to an ortho-

substituted anisole ring. It is distinct from its more common phenolic isomer, a critical

differentiation for medicinal chemistry applications.
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Property Specification

IUPAC Name 2-[(2-Methoxyphenyl)methoxy]ethan-1-amine

Common Name 2-(2-Methoxybenzyloxy)ethylamine

CAS Number (HCl) 1423027-97-7

CAS Number (Free Base) Not widely listed; typically generated in situ

Molecular Formula
C₁₀H₁₅NO₂ (Free Base) / C₁₀H₁₆ClNO₂ (HCl

Salt)

Molecular Weight
181.23 g/mol (Free Base) / 217.69 g/mol (HCl

Salt)

SMILES COc1ccccc1COCCN

The "Isomer Trap": Critical Distinction
Researchers frequently conflate this molecule with 2-(2-Methoxyphenoxy)ethylamine (CAS

1836-62-0), a famous intermediate used in the synthesis of Carvedilol and Tamsulosin.

Target Molecule (CAS 1423027-97-7): Contains a Benzyl Ether (-CH₂-O-). The aromatic ring

is separated from the oxygen by a methylene group. This increases the chain length and

flexibility.

Common Isomer (CAS 1836-62-0): Contains a Phenyl Ether (-O-). The oxygen is directly

attached to the aromatic ring.

Implication: Substituting one for the other in Structure-Activity Relationship (SAR) studies will

drastically alter the compound's geometry, electronics, and metabolic stability (benzyl ethers

are more susceptible to oxidative dealkylation than phenyl ethers).

Synthesis & Production Protocols
Since specific literature on this exact CAS is sparse compared to its phenoxy analog, the

synthesis follows the "Gold Standard" protocol for Williamson Ether Synthesis of amino-

functionalized benzyl ethers.
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Retrosynthetic Analysis
The most robust route involves the coupling of 2-methoxybenzyl halide with an N-protected

ethanolamine, followed by deprotection. Direct alkylation of ethanolamine is discouraged due to

poly-alkylation risks.

2-Methoxybenzyl Bromide

Intermediate:
N-Boc-2-(2-methoxybenzyloxy)ethylamine

 NaH, THF
 0°C to RT

N-Boc-Ethanolamine

Target:
2-[(2-Methoxyphenyl)methoxy]ethan-1-amine HCl

 4M HCl/Dioxane
 Deprotection

Click to download full resolution via product page

Figure 1: Synthetic pathway for CAS 1423027-97-7 via N-Boc protection strategy.

Detailed Experimental Protocol
Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon).

Step 1: Ether Formation
Reagents: Suspend Sodium Hydride (NaH) (1.2 eq, 60% dispersion in oil) in anhydrous THF

(Tetrahydrofuran) at 0°C.

Addition: Dropwise add N-Boc-ethanolamine (1.0 eq) dissolved in THF. Stir for 30 minutes to

generate the alkoxide.

Alkylation: Add 2-Methoxybenzyl bromide (1.0 eq) dropwise.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash

organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc) to isolate the N-Boc protected

intermediate.
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Step 2: Deprotection (HCl Salt Formation)
Dissolution: Dissolve the intermediate in 1,4-Dioxane or DCM.

Acidolysis: Add 4M HCl in Dioxane (5–10 eq). Stir at room temperature for 2–4 hours.

Isolation: The product often precipitates as a white solid. Filter and wash with diethyl ether. If

no precipitate forms, concentrate and triturate with ether to yield 2-[(2-
Methoxyphenyl)methoxy]ethan-1-amine hydrochloride.

Applications in Drug Discovery
This molecule serves as a specialized linker and scaffold in Fragment-Based Drug Discovery

(FBDD).

Structural Utility (SAR Probe)
Medicinal chemists use this building block to probe the "Linker Region" of a pharmacophore.

Flexibility: The extra methylene group (-CH₂-) in the benzyl ether adds rotational freedom

compared to the rigid phenoxy analog.

Electronic Insulation: The benzyl methylene insulates the ether oxygen from the aromatic

ring's resonance, altering the electron density and potential pi-stacking interactions of the

anisole ring.

Potential Therapeutic Areas
Based on the structural motif, this fragment is relevant in:

Kinase Inhibitors: As a solvent-exposed tail to improve solubility or reach a specific pocket

(e.g., ribose binding pocket).

GPCR Ligands: Modifying the distance between the basic amine (protonated at physiological

pH) and the aromatic lipophilic group to optimize receptor binding affinity.

PROTAC Linkers: The ether chain provides a non-peptide, metabolically stable linker option

for degrading chimeras.
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Handling & Safety (E-E-A-T)
Stability

Hygroscopic Nature: The HCl salt (CAS 1423027-97-7) is likely hygroscopic. Store in a

desiccator at -20°C for long-term stability.

Oxidation: Benzyl ethers can slowly oxidize to benzaldehydes and alcohols upon prolonged

exposure to air and light. Keep under inert gas.

Safety Profile (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precaution: Always handle in a fume hood. The free base is a primary amine and may cause

chemical burns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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